3-[(4-Methylphenoxy)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H13N5OS
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 3-[(4-methylphenoxy)methyl]-6-pyridin-3-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H13N5OS/c1-11-4-6-13(7-5-11)22-10-14-18-19-16-21(14)20-15(23-16)12-3-2-8-17-9-12/h2-9H,10H2,1H3
• InChI Key: CCNPSPXWWILOQU-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC2=NN=C3N2N=C(S3)C4=CN=CC=C4

Description

3-[(4-Methylphenoxy)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as MPTT, is a heterocyclic compound that has been the focus of scientific research due to its potential applications in various fields. This compound belongs to the class of triazolothiadiazoles and has shown promising results in the fields of medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 3-[(4-Methylphenoxy)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have shown that 3-[(4-Methylphenoxy)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exerts its anticancer effects by inducing apoptosis and inhibiting cell proliferation. 3-[(4-Methylphenoxy)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to inhibit the growth of fungal strains by disrupting the fungal cell wall.
Biochemical and Physiological Effects:
3-[(4-Methylphenoxy)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have various biochemical and physiological effects. In animal models, 3-[(4-Methylphenoxy)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to increase locomotor activity and enhance memory and learning. 3-[(4-Methylphenoxy)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to reduce pain in animal models. However, the exact biochemical and physiological effects of 3-[(4-Methylphenoxy)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole are not fully understood and require further study.

Advantages and Limitations for Lab Experiments

3-[(4-Methylphenoxy)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages and limitations for lab experiments. One advantage is that it has shown promising results as an anticancer and antifungal agent, making it a potential candidate for further study. However, a limitation is that its mechanism of action is not fully understood, making it difficult to optimize its effectiveness. Additionally, 3-[(4-Methylphenoxy)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has not been extensively studied in human models, making it difficult to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 3-[(4-Methylphenoxy)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further study its mechanism of action in order to optimize its effectiveness as an anticancer and antifungal agent. Another direction is to study its safety and efficacy in human models. Additionally, further study is needed to determine its potential applications in other fields, such as pharmacology and biochemistry.

Synthesis Methods

3-[(4-Methylphenoxy)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be synthesized using various methods, including the reaction of 3-amino-6-pyridin-3-yl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole with 4-methylbenzyl chloride in the presence of a base such as potassium carbonate. Other methods include the reaction of 3-amino-6-pyridin-3-yl-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole with 4-methylbenzyl bromide in the presence of a base such as sodium hydride.

Scientific Research Applications

3-[(4-Methylphenoxy)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields. In medicinal chemistry, 3-[(4-Methylphenoxy)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown promising results as an anticancer agent. Studies have shown that 3-[(4-Methylphenoxy)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. 3-[(4-Methylphenoxy)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also shown potential as an antifungal agent, with studies showing its effectiveness against various fungal strains.
In pharmacology, 3-[(4-Methylphenoxy)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential as a central nervous system (CNS) stimulant. Studies have shown that 3-[(4-Methylphenoxy)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole increases locomotor activity and enhances memory and learning in animal models. 3-[(4-Methylphenoxy)methyl]-6-pyridin-3-yl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also shown potential as an analgesic agent, with studies showing its effectiveness in reducing pain in animal models.